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Compound of Interest

Compound Name: Algestone

Cat. No.: B1665699 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

Algestone acetophenide, also known as dihydroxyprogesterone acetophenide (DHPA), is a

synthetic progestin used in pharmacological research and as a component of injectable

contraceptives.[1] As a potent agonist of the progesterone receptor (PR), it is a valuable tool for

studying progesterone-mediated signaling pathways.[2] Its applications also include use as a

topical anti-inflammatory agent.[3]

Due to its hydrophobic nature, Algestone acetophenide is practically insoluble in water, making

dimethyl sulfoxide (DMSO) the required solvent for preparing concentrated stock solutions for

in vitro studies. Accurate and reproducible experimental results depend critically on the proper

preparation, storage, and handling of these stock solutions. This document provides a detailed

protocol for preparing a 10 mM stock solution of Algestone acetophenide in DMSO, along with

guidelines for its storage and use in cell-based assays.

2. Physicochemical Properties

A summary of the key physicochemical properties of Algestone acetophenide is presented

below. This data is essential for accurate calculations and proper handling of the compound.
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Property Value Reference(s)

Molecular Formula C₂₉H₃₆O₄

Molecular Weight 448.6 g/mol

CAS Number 24356-94-3

Appearance
White to off-white crystalline

powder

Solubility in DMSO 10.83 mg/mL (24.14 mM)

Other Solubilities

Sparingly soluble in

Chloroform, Slightly soluble in

Methanol, Practically insoluble

in water.

3. Mechanism of Action and Signaling Pathway

Algestone acetophenide functions as an agonist of the progesterone receptor (PR). In the

classical or genomic signaling pathway, the inactive PR resides in the cytoplasm, complexed

with heat shock proteins (HSPs). Upon binding of an agonist like Algestone acetophenide, the

HSPs dissociate. This allows the hormone-receptor complex to dimerize and translocate into

the nucleus, where it binds to specific DNA sequences known as progesterone response

elements (PREs) in the promoter regions of target genes, thereby modulating their

transcription.

Figure 1. Classical Progesterone Receptor Signaling Pathway
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Caption: Figure 1. Classical Progesterone Receptor Signaling Pathway.

4. Experimental Protocol: Stock Solution Preparation (10 mM)

This protocol details the preparation of a 10 mM stock solution, a standard concentration for

many in vitro applications.

4.1. Materials and Equipment

Algestone acetophenide powder (CAS 24356-94-3)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Vortex mixer

Pipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

4.2. Calculation To prepare a 10 mM stock solution, the required mass is calculated using the

molecular weight (MW = 448.6 g/mol ).

Formula: Mass (mg) = Desired Concentration (mol/L) x Volume (L) x MW ( g/mol ) x 1000

(mg/g)

For 1 mL of 10 mM stock: Mass (mg) = 0.010 mol/L × 0.001 L × 448.6 g/mol × 1000 mg/g

Mass (mg) = 4.486 mg

4.3. Step-by-Step Procedure

Weighing: In a chemical fume hood, accurately weigh 4.486 mg of Algestone acetophenide

powder and transfer it to a sterile microcentrifuge tube or vial.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1665699?utm_src=pdf-body-img
https://www.benchchem.com/product/b1665699?utm_src=pdf-body
https://www.benchchem.com/product/b1665699?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Addition: Add 1.0 mL of sterile, anhydrous DMSO to the tube containing the powder.

Dissolution: Securely close the tube and vortex at room temperature for 1-2 minutes. If the

compound does not dissolve completely, sonication is recommended to aid dissolution.

Visual Inspection: Visually inspect the solution against a light source to ensure that all solid

particles have completely dissolved and the solution is clear.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile, light-protecting tubes (e.g.,

amber tubes).

Labeling and Storage: Clearly label all aliquots with the compound name, concentration (10

mM), solvent (DMSO), and preparation date. Store immediately under the recommended

conditions (see Table 2).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2. Workflow for Preparing Algestone Acetophenide Stock Solution
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Caption: Figure 2. Workflow for Preparing Algestone Acetophenide Stock Solution.

5. Storage and Stability
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Proper storage is crucial to maintain the integrity of the Algestone acetophenide stock solution.

Form
Storage
Temperature

Duration
Key
Consideration
s

Reference(s)

Solid Powder -20°C 3 years

Store in a dry,

dark, and well-

ventilated place.

DMSO Solution -20°C

Short-term

(weeks to

months)

Protect from

light. Aliquot to

avoid freeze-

thaw cycles.

DMSO Solution -80°C
Long-term (up to

1 year)

Protect from

light. Aliquot to

avoid freeze-

thaw cycles.

Note: DMSO is hygroscopic and can absorb water from the atmosphere, which may contribute

to compound degradation over time. Ensure vials are tightly sealed.

6. Application in Cell-Based Assays

The concentrated DMSO stock solution must be diluted in cell culture medium to the desired

final concentration immediately before use. It is critical to manage the final DMSO

concentration in the assay to avoid solvent-induced cytotoxicity or off-target effects.

Recommended Final DMSO Concentration: The final concentration of DMSO in the culture

medium should ideally be ≤ 0.1% and should not exceed 0.5%.

Vehicle Control: Always include a vehicle control in experiments. This control should contain

the same final concentration of DMSO as the experimental wells but without the Algestone
acetophenide.

6.1. Example Dilution Protocol This example demonstrates how to treat cells with a final

concentration of 10 µM Algestone acetophenide while maintaining a final DMSO concentration
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of 0.1%.

Intermediate Dilution (Recommended): First, prepare a 100 µM intermediate solution by

diluting the 10 mM stock solution 1:100 in sterile cell culture medium.

Take 2 µL of the 10 mM stock solution.

Add it to 198 µL of sterile cell culture medium.

Final Dilution: Add the intermediate solution to the cells at a 1:10 ratio.

For a final well volume of 200 µL, add 20 µL of the 100 µM intermediate solution to 180 µL

of cells in medium.

For a final well volume of 1 mL, add 100 µL of the 100 µM intermediate solution to 900 µL

of cells in medium.

Final DMSO Calculation: The original stock was diluted 1:100 and then 1:10, resulting in a

total dilution of 1:1000.

Final DMSO % = (1 / 1000) × 100% = 0.1%.

Figure 3. Example Dilution Workflow for Cell-Based Assays
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Caption: Figure 3. Example Dilution Workflow for Cell-Based Assays.

7. Safety Precautions

Always handle Algestone acetophenide powder in a well-ventilated area or a chemical fume

hood.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses.

DMSO can facilitate the absorption of chemicals through the skin; handle with care.

Consult the Safety Data Sheet (SDS) for Algestone acetophenide before handling the

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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